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Compound of Interest

Compound Name: Quinoline-4-carbonitrile

Cat. No.: B1295981 Get Quote

An In-Depth Technical Guide to Quinoline-4-carbonitrile

CAS Number: 2973-27-5

This guide provides a comprehensive overview of Quinoline-4-carbonitrile, a heterocyclic

aromatic compound of significant interest to researchers and drug development professionals.

Due to its versatile chemical nature, the quinoline scaffold is a key component in a wide array

of biologically active molecules.[1][2] This document details its chemical properties, synthesis

protocols, and its role in modulating critical signaling pathways in disease.

Chemical and Physical Properties
Quinoline-4-carbonitrile, also known as 4-Cyanoquinoline, is a white to off-white solid at room

temperature.[3][4] Its core structure consists of a fused benzene and pyridine ring. The

quantitative properties are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 2973-27-5 [3][5][6][7]

Molecular Formula C₁₀H₆N₂ [3][6][7]

Molecular Weight 154.17 g/mol [3][7]

Appearance
White to off-white

microcrystalline solid
[3][4]

Melting Point 103-104 °C [3]

Boiling Point 243.2 °C at 760 mmHg [3]

Density 1.21 g/cm³ [3]

Flash Point 95.2 °C [3]

pKa 1.55 ± 0.13 (Predicted) [3][4]

LogP 2.106 [3]

Storage Temperature
Room Temperature, Sealed in

dry conditions
[3][4][5]

InChI Key
JBSAUEMFOKUWTP-

UHFFFAOYSA-N
[5][6][7]

Synthesis and Experimental Protocols
The synthesis of quinoline derivatives is a cornerstone of medicinal chemistry. Several methods

have been developed, ranging from classical name reactions to modern green chemistry

approaches.[8] Below are detailed protocols for two distinct synthetic routes to Quinoline-4-
carbonitrile and its precursors.

General Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis, purification, and

analysis of Quinoline-4-carbonitrile.
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Starting Materials
(e.g., Isatin, 2-Nitrobenzyl Cyanides)

Chemical Reaction
(e.g., Pfitzinger, Reductive Cyclization)

Reaction Work-up
(Quenching, Extraction)

Purification
(Recrystallization, Chromatography)

Analysis & Characterization
(NMR, MS, HPLC)

Final Product
Quinoline-4-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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